Cas no 1245130-33-9 (5-Bromo-3-(3-fluorophenyl)-1-methyl-1H-pyrazole)

• Product Name: 5-Bromo-3-(3-fluorophenyl)-1-methyl-1H-pyrazole
• CAS No: 1245130-33-9
• MF: C₁₀H₈BrFN₂
• MW: 255.086324691772
• CID: 4690945
• Update Time: 2023-08-15

5-Bromo-3-(3-fluorophenyl)-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-(3-fluorophenyl)-1-methyl-1H-pyrazole

• Inchi： 1S/C10H8BrFN2/c1-14-10(11)6-9(13-14)7-3-2-4-8(12)5-7/h2-6H,1H3
• InChI Key： XGFBSNPEXOGDJE-UHFFFAOYSA-N
• SMILES： BrC1=CC(C2C=CC=C(C=2)F)=NN1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 203
• Topological Polar Surface Area: 17.8